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Compound of Interest

Compound Name: BT173

Cat. No.: B7130693 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of BT173

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of BT173, a small molecule allosteric inhibitor of the HIPK2-Smad3 interaction.

In the absence of a specific Safety Data Sheet (SDS) for BT173, this protocol is based on

established best practices for the disposal of potentially hazardous research chemicals.

Pre-Disposal Hazard Assessment
Before initiating any disposal procedures, a thorough hazard assessment is crucial. Given the

absence of a publicly available, specific SDS for BT173, it is imperative to treat this compound

as a potentially hazardous substance.

Key Assessment Steps:

Review Available Data: Evaluate all accessible information regarding the physicochemical

properties, stability, and biological activity of BT173[1][2].

Assume Potential Toxicity: In the absence of specific toxicity data, handle BT173 with the

appropriate personal protective equipment (PPE), assuming it may be harmful if swallowed,

inhaled, or in contact with skin[3].
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Consider Environmental Hazards: Be mindful of the potential for environmental impact. Many

research chemicals can be harmful to aquatic life. Prevent BT173 from entering drains or the

environment[4][5].

Consult Institutional EHS: Your institution's Environmental Health and Safety (EHS)

department is the primary resource for guidance on hazardous waste disposal. They will

provide specific instructions compliant with local, state, and federal regulations.

Quantitative Data Summary
For clarity and ease of comparison, the following table summarizes key information related to

the handling and disposal of BT173.

Parameter Information Source

Chemical Name BT173

CAS Number 2232180-74-2

Molecular Formula C18H12BrN3O2

Primary Disposal Route Hazardous Waste Collection General Best Practice

Recommended PPE
Lab coat, safety glasses,

chemical-resistant gloves
General Best Practice

Spill Cleanup

Absorb with inert material,

collect in a sealed container for

disposal

General Best Practice

Storage (Compound)
Powder: -20°C for 2 years; In

DMSO: -80°C for 6 months

Storage (Waste)
Secure, designated area away

from incompatible materials
General Best Practice

Experimental Protocol: Step-by-Step Disposal
Procedure
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This protocol details the methodology for the safe segregation, collection, and preparation of

BT173 waste for final disposal. Adherence to these steps is critical for minimizing risk and

ensuring compliance.

I. Personal Protective Equipment (PPE)

Before handling BT173 waste, ensure the following PPE is worn:

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

II. Waste Segregation at the Point of Generation

Proper segregation is fundamental to safe and compliant chemical waste disposal. Do not mix

BT173 waste with other waste streams unless explicitly approved by your institution's EHS

department.

Solid Waste:

Place all contaminated solid materials, such as gloves, weighing papers, pipette tips, and

vials, into a designated, leak-proof hazardous waste container lined with a heavy-duty

plastic bag.

This container should be clearly labeled for BT173 solid waste.

Liquid Waste:

Collect all solutions containing BT173 in a dedicated, shatter-proof, and leak-proof

hazardous waste container.

Use a funnel when transferring liquid waste to prevent spills.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

III. Labeling and Storage of Waste Containers
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Accurate labeling and proper storage are essential for regulatory compliance and safe

handling.

Labeling:

Affix a completed hazardous waste label to each container.

The label must include:

The words "Hazardous Waste"

The full chemical name: "BT173"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The relevant hazard characteristics (e.g., "Toxic," "Irritant" - assume in the absence of

data)

Storage:

Store sealed and labeled waste containers in a designated and secure satellite

accumulation area (SAA) within the laboratory.

The SAA should be under the control of laboratory personnel, away from drains, and

segregated from incompatible chemicals.

IV. Arranging for Final Disposal

The final disposal of BT173 waste must be handled by certified professionals.

Contact EHS: Notify your institution's EHS department to schedule a pickup for the

hazardous waste.

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a waste pickup and any associated documentation.
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Professional Disposal: BT173 waste must be collected and disposed of by a licensed

hazardous waste disposal company in accordance with all applicable federal, state, and local

regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of BT173.
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Caption: Workflow for the proper disposal of BT173 waste.

This comprehensive guide, based on established safety protocols, provides the necessary

information for the responsible disposal of BT173. By adhering to these procedures, laboratory

professionals can maintain a safe working environment and ensure regulatory compliance.

Always prioritize consulting with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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